Cas no 2229643-36-9 (3-(but-1-en-1-yl)morpholine)

• Product Name: 3-(but-1-en-1-yl)morpholine
• CAS No: 2229643-36-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6429991
• PubChem ID: 165634780
• Update Time: 2025-10-23

3-(but-1-en-1-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(but-1-en-1-yl)morpholine
• EN300-1999011
• 2229643-36-9

• Inchi： 1S/C8H15NO/c1-2-3-4-8-7-10-6-5-9-8/h3-4,8-9H,2,5-7H2,1H3/b4-3+
• InChI Key： NMVMBEQXDZPALK-ONEGZZNKSA-N
• SMILES： O1CCNC(/C=C/CC)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(but-1-en-1-yl)morpholine

Exploring the Properties and Applications of 3-(but-1-en-1-yl)morpholine (CAS No. 2229643-36-9)

In the ever-evolving field of organic chemistry, 3-(but-1-en-1-yl)morpholine (CAS No. 2229643-36-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its morpholine core and butenyl side chain, is a subject of interest for researchers and industries alike. Its molecular formula and structural properties make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. The growing demand for specialty chemicals and fine chemicals has further highlighted the importance of this compound in modern synthetic chemistry.

One of the key reasons behind the popularity of 3-(but-1-en-1-yl)morpholine is its role as a building block in the synthesis of complex molecules. The morpholine ring is known for its stability and ability to modulate the physicochemical properties of compounds, making it a preferred choice for drug design. Recent studies have explored its potential in bioactive molecule development, particularly in targeting enzymes and receptors. Additionally, the butenyl group introduces unsaturation, which can be leveraged for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 3-(but-1-en-1-yl)morpholine often involves catalytic processes or cross-coupling reactions, which align with the current trends in green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing these methods to reduce waste and improve yield, addressing the global push for environmentally friendly chemical production. This compound’s compatibility with flow chemistry and continuous manufacturing techniques also positions it as a candidate for industrial-scale applications, meeting the demands of high-throughput production.

Beyond its synthetic utility, 3-(but-1-en-1-yl)morpholine has found applications in material science, particularly in the development of polymers and coatings. Its ability to act as a monomer or cross-linking agent enhances the mechanical and thermal properties of materials, making it suitable for high-performance applications. The compound’s solubility and reactivity in various solvents further broaden its scope, enabling its use in nanotechnology and advanced materials research.

In the context of drug discovery, 3-(but-1-en-1-yl)morpholine has been investigated for its potential in central nervous system (CNS) therapeutics. The morpholine moiety is a common feature in many FDA-approved drugs, owing to its ability to improve bioavailability and blood-brain barrier penetration. This has sparked interest in leveraging the compound for neurological disorders and psychiatric conditions, areas where unmet medical needs remain high. Recent advancements in computational chemistry and molecular docking have further accelerated its exploration in this domain.

The commercial availability of 3-(but-1-en-1-yl)morpholine (CAS No. 2229643-36-9) has also made it accessible to academic researchers and industrial R&D teams. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand for custom synthesis and contract research services. Its inclusion in high-throughput screening libraries underscores its potential as a lead compound for future drug development projects.

As the scientific community continues to explore the frontiers of organic synthesis and chemical biology, 3-(but-1-en-1-yl)morpholine stands out as a compound with immense potential. Its multifaceted applications, coupled with the growing emphasis on sustainable chemistry and innovative materials, ensure its relevance in both academic and industrial settings. Whether as a pharmaceutical intermediate, a polymer additive, or a research tool, this compound exemplifies the synergy between structure and function in modern chemistry.